N-(2-fluoroethyl)-N-methyl-1H-indol-7-amine

• IUPAC Name: N-(2-fluoroethyl)-N-methyl-1H-indol-7-amine
• InChI: InChI=1S/C11H13FN2/c1-14(8-6-12)10-4-2-3-9-5-7-13-11(9)10/h2-5,7,13H,6,8H2,1H3
• InChI Key: MJHSRBQSSAGWQV-UHFFFAOYSA-N
• Canonical SMILES: CN(CCF)C1=CC=CC2=C1NC=C2
• Molecular Formula: C11H13FN2
• Molecular Weight: 192.23 g/mol

Description

N-(2-fluoroethyl)-N-methyl-1H-indol-7-amine is a fluorinated indole derivative. Fluorinated compounds are of significant interest in medicinal chemistry due to their unique properties, such as increased metabolic stability and enhanced binding affinity to biological targets. The presence of the fluoroethyl group in this compound can potentially influence its pharmacokinetic and pharmacodynamic properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-fluoroethyl)-N-methyl-1H-indol-7-amine typically involves the introduction of the fluoroethyl group to the indole core. One common method is the alkylation of N-methyl-1H-indol-7-amine with 2-fluoroethyl bromide under basic conditions. The reaction is usually carried out in an aprotic solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) with a base like potassium carbonate (K2CO3) to facilitate the nucleophilic substitution reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors can enhance the efficiency and yield of the reaction. Additionally, the purification process may involve techniques such as recrystallization or chromatography to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

N-(2-fluoroethyl)-N-methyl-1H-indol-7-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms, potentially altering its biological activity.

Substitution: The fluoroethyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H2O2) and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) can be used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium hydride (NaH) or potassium tert-butoxide (KOtBu).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield N-oxides, while substitution reactions can introduce various functional groups, leading to a diverse array of derivatives.

Scientific Research Applications

N-(2-fluoroethyl)-N-methyl-1H-indol-7-amine has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex fluorinated compounds.

Biology: The compound can be used in studies to understand the effects of fluorination on biological activity and metabolic stability.

Industry: The compound can be utilized in the development of materials with specific properties, such as increased thermal stability or resistance to degradation.

Mechanism of Action

The mechanism of action of N-(2-fluoroethyl)-N-methyl-1H-indol-7-amine involves its interaction with specific molecular targets. The fluoroethyl group can enhance the compound’s binding affinity to these targets, potentially leading to increased biological activity. The exact pathways and targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

N-methyl-1H-indol-7-amine: Lacks the fluoroethyl group, which may result in different pharmacokinetic properties.

2-fluoroethylamine derivatives: These compounds share the fluoroethyl group but differ in the core structure, leading to variations in biological activity.

Uniqueness

N-(2-fluoroethyl)-N-methyl-1H-indol-7-amine is unique due to the combination of the indole core and the fluoroethyl group. This combination can result in distinct properties, such as enhanced metabolic stability and increased binding affinity to biological targets, making it a valuable compound in various research and industrial applications.